(2,4-Bis-benzyloxy-5-isopropenyl-phenyl)-[5-(4-methyl-piperazin-1-ylmethyl)-1,3-dihydro-isoindol-2-yl]-methanone

• Molecular Formula: C38H41N3O3
• Molecular Weight: 587.7 g/mol
• IUPAC Name: [2,4-bis(phenylmethoxy)-5-prop-1-en-2-ylphenyl]-[5-[(4-methylpiperazin-1-yl)methyl]-1,3-dihydroisoindol-2-yl]methanone
• InChI: InChI=1S/C38H41N3O3/c1-28(2)34-21-35(37(44-27-30-12-8-5-9-13-30)22-36(34)43-26-29-10-6-4-7-11-29)38(42)41-24-32-15-14-31(20-33(32)25-41)23-40-18-16-39(3)17-19-40/h4-15,20-22H,1,16-19,23-27H2,2-3H3
• InChI Key: QLEJCRVDQBVASY-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)C1=CC(=C(C=C1OCC2=CC=CC=C2)OCC3=CC=CC=C3)C(=O)N4CC5=C(C4)C=C(C=C5)CN6CCN(CC6)C

Description

(2,4-Bis-benzyloxy-5-isopropenyl-phenyl)-[5-(4-methyl-piperazin-1-ylmethyl)-1,3-dihydro-isoindol-2-yl]-methanone is a useful research compound. Its molecular formula is C38H41N3O3 and its molecular weight is 587.7 g/mol. The purity is usually 95%.
BenchChem offers high-quality (2,4-Bis-benzyloxy-5-isopropenyl-phenyl)-[5-(4-methyl-piperazin-1-ylmethyl)-1,3-dihydro-isoindol-2-yl]-methanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (2,4-Bis-benzyloxy-5-isopropenyl-phenyl)-[5-(4-methyl-piperazin-1-ylmethyl)-1,3-dihydro-isoindol-2-yl]-methanone including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

1,1′-Carbonyldiimidazole (4.82 Kg, 29.8 mol) was added to a solution of 2,4-bis-benzyloxy-5-isopropenyl-benzoic acid (10.58 Kg, 28.3 mol, step 5) in DMF (21.2 L) at 25° C. After 20 mins at 25° C. a solution of 5-(4-Methyl-piperazin-1-ylmethyl)-2,3-dihydro-1H-isoindole (7.2 Kg, 31.1 mol, step 10) in DMF (7.2 L) maintaining a temperature below 35° C. and the solution stirred at 25° C. for a minimum of 12 h. The solid which had formed was removed by filtration, washed with isopropyl acetate (2×21.6 L) and dried at 35° C. to constant weight to give the title compound 8.7 Kg (77% yield, purity by hplc 97.5%).